Cas no 17054-27-2 (3-Benzyloxy-4-bromobenzoic acid)

• Product Name: 3-Benzyloxy-4-bromobenzoic acid
• CAS No: 17054-27-2
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• CID: 133591
• PubChem ID: 22675048
• Update Time: 2025-04-19

3-Benzyloxy-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-4-bromobenzoic acid
• 3-Benzyloxy-4-bromobenzoic acid
• Benzoic acid,4-bromo-3-(phenylmethoxy)-
• C14H11BrO3
• 4-bromo-3-phenylmethoxybenzoic acid
• 3-(BENZYLOXY)-4-BROMOBENZOIC ACID 98
• 3-(Benzyloxy)-4-bromobenzoic acid 98%
• BS-25497
• CS-0447872
• KZTGRPMLINNFLJ-UHFFFAOYSA-N
• SCHEMBL4914162
• 17054-27-2
• AKOS015839319
• Benzoic acid, 4-bromo-3-(phenylmethoxy)-
• A882012
• MFCD08436069
• 3-(Benzyloxy)-4-bromobenzoicacid
• DTXSID10627520
• G70205
• DB-105057

• MDL： MFCD08436069
• Inchi： 1S/C14H11BrO3/c15-12-7-6-11(14(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： KZTGRPMLINNFLJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.98900
• Monoisotopic Mass: 305.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 198-201
• Boiling Point: 441.5±35.0 °C at 760 mmHg
• Flash Point: 220.8±25.9 °C
• Refractive Index: 1.629
• PSA: 46.53000
• LogP: 3.72630
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Benzyloxy-4-bromobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives